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Compound of Interest

Compound Name: 5-Hydroxynicotinic acid

Cat. No.: B121310 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to both personal safety and the integrity of experimental outcomes.

This guide provides essential safety and logistical information for the handling and disposal of

5-Hydroxynicotinic acid, a compound that requires careful management in a laboratory

setting. Adherence to these procedures will minimize risk and ensure a secure research

environment.

Immediate Safety and Hazard Information
5-Hydroxynicotinic acid is classified as a hazardous substance that can cause significant

irritation.[1][2][3][4][5] It is known to cause skin irritation, serious eye irritation, and may lead to

respiratory irritation.[1][2][3][4][5] Therefore, appropriate personal protective equipment (PPE)

and handling protocols are mandatory.

For quick reference, the following table summarizes the key hazard information for 5-
Hydroxynicotinic acid.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)
Exclamation Mark Warning

H315: Causes skin

irritation[1][2][3][4][5]

Serious Eye Irritation

(Category 2A)
Exclamation Mark Warning

H319: Causes serious

eye irritation[1][2][3][4]

[5]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

Exclamation Mark Warning

H335: May cause

respiratory irritation[1]

[2][3][4][5]

Operational Plan: Step-by-Step Handling Protocol
To ensure minimal exposure and safe handling, all operations involving 5-Hydroxynicotinic
acid should be conducted in a well-ventilated area, preferably within a certified chemical fume

hood.[6] The following step-by-step protocol must be followed:

1. Preparation and Engineering Controls:

Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.[7]

Work should be conducted in a well-ventilated area. For procedures that may generate dust

or aerosols, a local exhaust system or a chemical fume hood is required.[6][7]

2. Donning Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 or European

Standard EN166 standards.[1][7] A face shield is recommended if there is a significant risk of

splashing.[6][7]

Hand Protection: Wear protective gloves, such as nitrile or butyl rubber.[7][8] Gloves should

be inspected for integrity before each use.
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Body Protection: A long-sleeved laboratory coat is mandatory.[6] For tasks with a higher risk

of splashes, a chemical-resistant apron should also be worn.[6]

Respiratory Protection: If dust generation is unavoidable and engineering controls are

insufficient, a NIOSH-approved dust respirator should be used.[7]

3. Chemical Handling:

Wash hands and face thoroughly after handling the compound.[1][7]

Avoid contact with skin, eyes, and clothing.[7]

Avoid breathing dust.[1][3][5][9]

When preparing solutions, add the solid 5-Hydroxynicotinic acid to the solvent slowly to

prevent splashing.[6]

4. Post-Handling Procedures:

Decontaminate the work surface with an appropriate cleaning agent.

Remove PPE in the correct order to avoid cross-contamination, removing gloves last.

Wash hands thoroughly with soap and water after work is completed.[1][6]
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Workflow for Handling 5-Hydroxynicotinic Acid
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Caption: A workflow diagram illustrating the key steps for safely handling 5-Hydroxynicotinic
acid.

Disposal Plan: Managing 5-Hydroxynicotinic Acid
Waste
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

All waste containing 5-Hydroxynicotinic acid must be treated as hazardous waste.

1. Waste Segregation:

Solid Waste: Unused or contaminated solid 5-Hydroxynicotinic acid, as well as any grossly

contaminated disposable lab supplies (e.g., weigh boats, contaminated paper towels),

should be collected in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Solutions containing 5-Hydroxynicotinic acid should be collected in a

separate, labeled, and sealed hazardous waste container for liquid chemical waste. Do not

pour this waste down the drain.[10]

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be placed in a designated hazardous waste bag or container.

2. Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "5-Hydroxynicotinic acid".

Waste containers should be kept closed except when adding waste.

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[7]

3. Final Disposal:

Dispose of all waste through your institution's environmental health and safety (EHS) office

or a licensed hazardous waste disposal contractor.[1][3][10] Follow all local, state, and

federal regulations for hazardous waste disposal.[4][7]
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Disposal Decision Tree for 5-Hydroxynicotinic Acid Waste
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Caption: A decision tree outlining the proper disposal pathways for different types of waste

generated when handling 5-Hydroxynicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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